Cas no 1780907-34-7 (2-(4-methylthiophen-3-yl)morpholine)

• Product Name: 2-(4-methylthiophen-3-yl)morpholine
• CAS No: 1780907-34-7
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6442358
• PubChem ID: 84769182
• Update Time: 2025-05-20

2-(4-methylthiophen-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)morpholine
• EN300-1749433
• 1780907-34-7

• Inchi： 1S/C9H13NOS/c1-7-5-12-6-8(7)9-4-10-2-3-11-9/h5-6,9-10H,2-4H2,1H3
• InChI Key： HNELHTNGJUMORJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1CNCCO1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(4-methylthiophen-3-yl)morpholine

2-(4-Methylthiophen-3-yl)Morpholine: A Comprehensive Overview

The compound 2-(4-methylthiophen-3-yl)morpholine, identified by the CAS number 1780907-34-7, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of morpholines, which are six-membered ring structures containing one oxygen atom and one nitrogen atom. The morpholine ring in this compound is substituted at the 2-position with a 4-methylthiophen-3-yl group, adding complexity and functionality to the molecule.

The thiophene ring system, a five-membered aromatic heterocycle containing sulfur, is a key feature of this compound. The presence of a methyl group at the 4-position of the thiophene ring introduces additional electronic effects, which can influence the compound's reactivity and properties. Morpholines are known for their versatility in organic chemistry, and the substitution pattern in this compound makes it particularly interesting for various applications.

Recent studies have highlighted the potential of 2-(4-methylthiophen-3-yl)morpholine in the field of pharmacology. Researchers have explored its role as a potential drug candidate due to its unique pharmacokinetic properties. The morpholine ring is known to enhance bioavailability, making this compound a promising lead for drug development. Additionally, the thiophene moiety contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors.

In terms of synthesis, 2-(4-methylthiophen-3-yl)morpholine can be prepared through various methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of morpholine with appropriately substituted thiophene derivatives under specific conditions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various laboratory settings, including chromatography and spectroscopy.

From an environmental perspective, studies have shown that 2-(4-methylthiophen-3-yl)morpholine has low toxicity to aquatic organisms, making it a safer choice for industrial applications. Its stability under normal storage conditions further enhances its appeal as a raw material for chemical synthesis.

In conclusion, 2-(4-methylthiophen-3-yl)morpholine (CAS No. 1780907-34-7) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advances in synthetic methods and pharmacological applications, positions it as an important molecule in contemporary chemical research.